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Compound of Interest

Compound Name: 2-Bromo-5-phenylpyridine

Cat. No.: B012136 Get Quote

An In-depth Technical Guide on 2-Bromo-5-phenylpyridine

This guide provides the fundamental molecular and chemical properties of 2-Bromo-5-
phenylpyridine, a heterocyclic aromatic compound relevant to researchers and professionals

in drug development and chemical synthesis.

Core Molecular Data
2-Bromo-5-phenylpyridine is an organic compound featuring a pyridine ring substituted with a

bromine atom and a phenyl group. Its key identifiers and molecular properties are summarized

below.

Property Value Source

Chemical Formula C₁₁H₈BrN [1][2]

Molecular Weight 234.1 g/mol [1]

IUPAC Name 2-bromo-5-phenylpyridine [1]

CAS Number 107351-82-6 [1]

Exact Mass 232.984 g/mol [2]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Molecular properties of 2-Bromo-5-phenylpyridine.

Experimental Protocols and Signaling Pathways
The concepts of experimental protocols and biological signaling pathways are not directly

applicable to the intrinsic properties of a single chemical compound like 2-Bromo-5-
phenylpyridine.

Experimental Protocols: Methodologies would be specific to a particular reaction or analysis

using 2-Bromo-5-phenylpyridine as a reagent or analyte, rather than being a property of

the compound itself.

Signaling Pathways: As a synthetic building block, 2-Bromo-5-phenylpyridine is not known

to be directly involved in biological signaling pathways. Such pathways involve complex

interactions of biomolecules within a biological system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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